Cas no 7463-55-0 (Phenol,4-chloro-2-methyl-, 1-propanoate)

Phenol,4-chloro-2-methyl-, 1-propanoate structure
7463-55-0 structure
Product Name:Phenol,4-chloro-2-methyl-, 1-propanoate
CAS No:7463-55-0
MF:C10H11ClO2
MW:198.646142244339
CID:576315
PubChem ID:346240
Update Time:2025-04-19

Phenol,4-chloro-2-methyl-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-chloro-2-methyl-, 1-propanoate
    • (4-chloro-2-methylphenyl) propanoate
    • 4-Chloro-2-methylphenyl propionate
    • 4-Chloro-o-tolyl propionate
    • phenol, 4-chloro-2-methyl-, propanoate
    • Phenol, 4-chloro-6-methyl-, propanoate
    • Propionic acid, 4-chloro-o-tolyl ester
    • NIOSH/UE8935000
    • NSC404400
    • AKOS002264720
    • 7463-55-0
    • SCHEMBL3834865
    • NSC-404400
    • DTXSID80323603
    • UE89350000
    • Inchi: 1S/C10H11ClO2/c1-3-10(12)13-9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3
    • InChI Key: SRLZNGDIPYTDOY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OC(CC)=O

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.156
  • Boiling Point: 265.2°C at 760 mmHg
  • Flash Point: 123.2°C
  • Refractive Index: 1.516
  • PSA: 26.3
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